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For Researchers, Scientists, and Drug Development Professionals

Introduction
Neodymium, a rare-earth metal, and its compounds are of significant interest across various

scientific disciplines, including materials science, catalysis, and increasingly, in the biomedical

field. Neodymium sulfate, in particular, serves as a crucial precursor and active component in

many of these applications. A thorough understanding of its fundamental physicochemical

properties, such as molar mass and density, is paramount for accurate experimental design,

chemical synthesis, and formulation development. This technical guide provides an in-depth

overview of the molar mass and density of both anhydrous and octahydrated neodymium
sulfate, complete with detailed methodologies for their determination.

Molar Mass of Neodymium Sulfate
Neodymium sulfate typically exists in two common forms: the anhydrous salt (Nd₂(SO₄)₃) and

the octahydrate (Nd₂(SO₄)₃·8H₂O).[1] The molar mass of each form is calculated based on the

atomic masses of its constituent elements.

Calculation of Molar Mass
The molar mass is the sum of the atomic masses of all atoms in the chemical formula. The

atomic masses of the relevant elements are:

Neodymium (Nd): 144.242 g/mol
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Sulfur (S): 32.065 g/mol

Oxygen (O): 15.999 g/mol

Hydrogen (H): 1.008 g/mol

Anhydrous Neodymium Sulfate (Nd₂(SO₄)₃):

Molar Mass = (2 × Atomic Mass of Nd) + (3 × (Atomic Mass of S + 4 × Atomic Mass of O))

Molar Mass = (2 × 144.242) + (3 × (32.065 + 4 × 15.999)) Molar Mass = 288.484 + 3 × (32.065

+ 63.996) Molar Mass = 288.484 + 3 × 96.061 Molar Mass = 288.484 + 288.183 Molar Mass =

576.667 g/mol

Neodymium Sulfate Octahydrate (Nd₂(SO₄)₃·8H₂O):

Molar Mass = Molar Mass of Nd₂(SO₄)₃ + (8 × (2 × Atomic Mass of H + Atomic Mass of O))

Molar Mass = 576.667 + (8 × (2 × 1.008 + 15.999)) Molar Mass = 576.667 + (8 × (2.016 +

15.999)) Molar Mass = 576.667 + (8 × 18.015) Molar Mass = 576.667 + 144.12 Molar Mass =

720.787 g/mol

Density of Neodymium Sulfate
The density of a material is its mass per unit volume. For crystalline solids like neodymium
sulfate, the density is influenced by the crystal structure and the presence of any water of

hydration.

Experimental Determination of Density
The density of neodymium sulfate can be determined experimentally using several

techniques. Gas pycnometry is a widely used method for determining the skeletal density of

powders.[2]

Experimental Protocol: Density Determination by Gas Pycnometry

Instrument Calibration: Calibrate the gas pycnometer using a standard sphere of known

volume provided by the instrument manufacturer. This ensures the accuracy of the volume

measurements. Helium is typically used as the displacement gas due to its small atomic size

and inert nature, allowing it to penetrate fine pores.[2]
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Sample Preparation: Accurately weigh a sample of the neodymium sulfate powder. The

sample must be dry and free of contaminants.

Measurement: Place the weighed sample in the sample chamber of the pycnometer. The

instrument will then automatically purge the chamber with helium gas and perform a series of

pressure measurements to determine the volume of the sample by gas displacement.

Calculation: The density (ρ) is calculated using the formula: ρ = m / V where 'm' is the mass

of the sample and 'V' is the volume measured by the pycnometer.

Data Analysis: Repeat the measurement multiple times to ensure reproducibility and report

the average density along with the standard deviation.

Density from Crystallographic Data
The theoretical density of a crystalline material can be calculated from its crystal structure data,

which is typically obtained through X-ray diffraction (XRD).[3][4][5][6][7] The crystal structure of

neodymium sulfate octahydrate is known to be monoclinic.[1]

The density is calculated using the formula: ρ = (Z × M) / (V × Nₐ) where:

Z is the number of formula units per unit cell

M is the molar mass

V is the volume of the unit cell

Nₐ is Avogadro's number (6.022 x 10²³ mol⁻¹)

Summary of Quantitative Data
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Property
Anhydrous Neodymium
Sulfate (Nd₂(SO₄)₃)

Neodymium Sulfate
Octahydrate
(Nd₂(SO₄)₃·8H₂O)

Chemical Formula Nd₂(SO₄)₃ Nd₂(SO₄)₃·8H₂O

Molar Mass ( g/mol ) 576.67 720.79

Reported Density (g/cm³) 2.85 Not readily available

Crystal System Monoclinic Monoclinic[1]

Workflow for Physicochemical Characterization
The following diagram illustrates the logical workflow for determining the molar mass and

density of neodymium sulfate.
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Caption: Workflow for Molar Mass and Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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